Cas no 21434-14-0 (1-Phenyl-1H-1,2,4-triazole-3-thiol)

• Product Name: 1-Phenyl-1H-1,2,4-triazole-3-thiol
• CAS No: 21434-14-0
• MF: C₈H₇N₃S
• MW: 177.226279497147
• MDL: MFCD00227508
• CID: 280285
• PubChem ID: 3034318
• Update Time: 2025-04-19

1-Phenyl-1H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione,1,2-dihydro-1-phenyl-
• 1-PHENYL-1H-1,2,4-TRIAZOLE-3-THIOL
• 2-phenyl-1H-1,2,4-triazole-5-thione
• 1,2-dihydro-1-phenyl-3H-1,2,4-triazole-3-thione
• 1-phenyl-1,2,4-triazol-3-thione
• 1-phenyl-1,2,4-triazole-3-thione
• 1-Phenyl-1,2,4-triazolin-3-thion
• 1-Phenyl-1,2,4-triazolin-thion-(3)
• 1-Phenyl-1,2-dihydro-[1,2,4]triazol-3-thion
• 1-phenyl-1,2-dihydro-[1,2,4]triazole-3-thione
• EINECS 244-386-0
• 1-Phenyl-1H-1,2,4-triazole-3(2H)-thione
• AB00983133-01
• UNII-844RB29S8T
• 1-Phenyl-1,2-dihydro-3H-1,2,4-triazole-3-thione #
• NSC229025
• AKOS001303704
• AKOS000295411
• NSC 229025
• EN300-26294
• 844RB29S8T
• MFCD00227508
• NS00026867
• SCHEMBL2210435
• 3H-1,4-Triazole-3-thione, 1,2-dihydro-1-phenyl-
• CS-0243368
• DTXSID20175704
• SCHEMBL10361358
• 21434-14-0
• 1-phenyl-1,2,4-triazoline-3-thione
• NSC-229025
• 3H-1,2,4-Triazole-3-thione, 1,2-dihydro-1-phenyl-
• OJTPBFMSYXRIJE-UHFFFAOYSA-N
• Z221577430
• G57746
• DTXCID9098195
• 1-Phenyl-1H-1,2,4-triazole-3-thiol

• MDL： MFCD00227508
• Inchi： 1S/C8H7N3S/c12-8-9-6-11(10-8)7-4-2-1-3-5-7/h1-6H,(H,10,12)
• InChI Key： OJTPBFMSYXRIJE-UHFFFAOYSA-N
• SMILES： S=C1N=CN(C2C=CC=CC=2)N1

Computed Properties

• Exact Mass: 177.03600
• Monoisotopic Mass: 177.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 59.7Ų

Experimental Properties

• Density: 1.33
• Boiling Point: 260.4°Cat760mmHg
• Flash Point: 111.3°C
• Refractive Index: 1.704
• PSA: 65.70000
• LogP: 1.92990

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles